Cas no 1498748-48-3 (1-Cyclohexyl-5-difluoromethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Cyclohexyl-5-difluoromethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1498748-48-3
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 5160990
• Update Time: 2025-07-29

1-Cyclohexyl-5-difluoromethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-5-difluoromethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H14F2N2O2/c12-10(13)9-8(11(16)17)6-14-15(9)7-4-2-1-3-5-7/h6-7,10H,1-5H2,(H,16,17)
• InChI Key： OBUVRGMHTKURAB-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C(C(F)F)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 244.102
• Monoisotopic Mass: 244.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2